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Compound of Interest

Compound Name:
Dimethyl[3-(piperidin-4-

yl)propyl]amine

CAS No.: 42270-35-9

Cat. No.: B2917848

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter

compounds with limited or non-existent public safety data. Dimethyl[3-(piperidin-4-
yl)propyl]amine (CAS No. 42270-35-9) is one such entity. The absence of a comprehensive,

officially published Safety Data Sheet (SDS) necessitates a proactive, science-driven approach

to hazard assessment and risk mitigation.

This guide is structured not as a static checklist but as a dynamic framework for decision-

making. By dissecting the molecule into its core functional groups—a tertiary dimethylamine, an

alkyl chain, and a piperidine ring—we can infer a probable hazard profile by referencing well-

characterized structural analogs. This methodology, grounded in the principles of chemical

reactivity and toxicology, empowers researchers to implement robust safety protocols that are

both predictive and protective. We will proceed by establishing a predicted hazard classification

and then constructing a comprehensive safety narrative around the hierarchy of controls,

ensuring that every procedural recommendation is underpinned by a clear scientific rationale.
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Section 1: Chemical Identification and Hazard
Profile by Structural Analogy
Dimethyl[3-(piperidin-4-yl)propyl]amine is a substituted piperidine derivative. Its structure

suggests a clear potential for hazards associated with aliphatic amines, which are often

corrosive, irritant, and possess varying degrees of toxicity.

Identifier Value

Chemical Name Dimethyl[3-(piperidin-4-yl)propyl]amine

CAS Number 42270-35-9

Molecular Formula C10H22N2

Molecular Weight 170.30 g/mol

In the absence of specific data for this compound, we will extrapolate a potential hazard profile

from the known safety data of 3-Dimethylaminopropylamine (DMAPA, CAS: 109-55-7), a close

structural analog that shares the key dimethylaminopropyl functional group. DMAPA is a well-

documented chemical with established hazards.[1][2][3][4]

Predicted GHS Hazard Classification

Based on the known profile of DMAPA, the following GHS classification for Dimethyl[3-
(piperidin-4-yl)propyl]amine should be conservatively assumed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b2917848/docs?utm_src=pdf-body#preamble-a-proactive-approach-to-safety-with-novel-chemical-entities
https://www.cdhfinechemical.com/images/product/msds/37_1016930082_3-DIMETHYLAMINO-1-PROPYLAMINECASNO.-109-55-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics1227.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.benchchem.com/product/b2917848/docs?utm_src=pdf-body#preamble-a-proactive-approach-to-safety-with-novel-chemical-entities
https://www.benchchem.com/product/b2917848/docs?utm_src=pdf-body#preamble-a-proactive-approach-to-safety-with-novel-chemical-entities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2917848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category
Predicted Hazard

Statements

Flammable Liquids Category 3
H226: Flammable liquid and

vapour.[1][4]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[4][5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[1][4]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[5][6]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

STOT, Single Exposure Category 3
H335: May cause respiratory

irritation.[1][5][6]

Section 2: The Hierarchy of Controls: A
Foundational Safety Paradigm
The cornerstone of modern laboratory safety is the "Hierarchy of Controls," a systematic

approach to mitigating risk. This framework prioritizes the most effective and reliable control

measures over less effective ones. Its application is mandatory when handling chemicals of

unknown or predicted high toxicity.
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Hierarchy of Controls for Chemical Safety
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

For Dimethyl[3-(piperidin-4-yl)propyl]amine, this hierarchy translates into the following

practical applications:

Elimination/Substitution: Given its role as a potential intermediate or research chemical,

elimination may not be feasible. Substitution with a less hazardous amine, if chemically

viable, should be the first consideration.
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Engineering Controls: If the compound must be used, it must be handled within a certified

chemical fume hood to prevent inhalation of vapors or aerosols.[7]

Administrative Controls: Access to the compound should be restricted. All users must receive

specific training on its predicted hazards and handling protocols. Work should be conducted

in designated areas.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with higher-level controls.

Section 3: Standard Operating Procedures for Safe
Handling
Adherence to meticulously planned procedures is non-negotiable. The causality behind these

steps is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Required Engineering Controls
Chemical Fume Hood: All manipulations of the compound, including weighing, transfers, and

solution preparation, must occur inside a properly functioning chemical fume hood with a

validated face velocity (typically 80-120 fpm). The sash should be kept as low as possible.

Ventilation: The laboratory must be under negative pressure with sufficient air changes per

hour to prevent the accumulation of fugitive vapors.[6][7]

Safety Shower & Eyewash Station: An ANSI-compliant safety shower and eyewash station

must be unobstructed and within a 10-second travel distance of the work area.

Personal Protective Equipment (PPE) Protocol
The selection of PPE is dictated by the predicted corrosive and skin-sensitizing nature of the

compound.
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Protection Type Specification & Rationale

Hand Protection

Double-gloving with chemically resistant gloves.

An inner nitrile glove with an outer, heavier-duty

glove (e.g., neoprene or butyl rubber) is

recommended. Rationale: The dual barrier

provides protection in case the outer glove is

breached. Always check manufacturer data for

chemical compatibility and breakthrough times.

[6]

Eye/Face Protection

Tightly fitting safety goggles and a face shield.

Rationale: Due to its predicted severe corrosivity

to eyes, both impact (goggles) and splash (face

shield) protection are required.[3][4]

Skin & Body Protection

A flame-resistant lab coat, fully buttoned, with

tight-fitting cuffs. Long pants and fully enclosed,

chemically resistant footwear are mandatory.

Rationale: Protects skin from splashes and

prevents contamination of personal clothing.

Respiratory Protection

Not typically required if work is performed within

a certified fume hood. In case of engineering

control failure or large spills, a full-face

respirator with an organic vapor/amine cartridge

is necessary.[4]

Workflow: Donning and Doffing PPE

Donning (Putting On):

1. Wash hands thoroughly.

2. Don inner gloves.

3. Don lab coat.

4. Don outer gloves, ensuring cuffs are pulled over the lab coat sleeves.
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5. Don safety goggles.

6. Don face shield.

Doffing (Taking Off):

1. Remove outer gloves, peeling them off without touching the exterior surface.

2. Remove face shield.

3. Remove lab coat, turning it inside out as it is removed.

4. Remove safety goggles.

5. Remove inner gloves.

6. Wash hands thoroughly with soap and water.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[7] Avoid

contact with skin, eyes, and clothing.[1] Keep away from ignition sources as the compound is

predicted to be flammable.[1][4] Use non-sparking tools and take precautionary measures

against static discharge.[6][7]

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight.[1][7] Keep the

container tightly closed.[1][5] Store away from incompatible materials such as strong

oxidizing agents, acids, and acid chlorides.[2]

Section 4: Emergency Procedures – A Self-
Validating System
Preparedness is a self-validating system. Regular drills and clearly understood protocols

ensure a correct and swift response in an emergency.

Spill Response Workflow
The immediate priority is to alert others and assess the situation from a safe distance.
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Emergency Spill Response
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Caption: Decision workflow for responding to a chemical spill.
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Detailed Spill Cleanup Protocol (Small Spill, inside fume hood):

Ensure appropriate PPE is worn, including respiratory protection if necessary.

Contain the spill by creating a dike around the perimeter with an inert absorbent material

(e.g., vermiculite, sand, or commercial sorbent pads).[6]

Slowly cover the spill with the absorbent material.

For amines, a weak acid like citric acid can be used for neutralization, but this may cause

fizzing or heat generation. Proceed with caution.

Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable

waste container.

Wipe the spill area with a cloth, then decontaminate with a suitable cleaning agent, followed

by water.

Place all contaminated materials, including gloves and wipes, into the hazardous waste

container.

Ventilate the area thoroughly.[6]

First Aid Measures
Immediate action is critical. Show the Safety Data Sheet of a close analog (like DMAPA) to any

attending medical personnel.[1][2]

Inhalation: Move the person to fresh air immediately.[3][4] If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[2]

Skin Contact: Immediately flush skin with copious amounts of water for at least 15-20

minutes while removing all contaminated clothing and shoes.[3][4] A safety shower is

required for large exposures. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[4][6] An eyewash station should be used.
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Remove contact lenses if present and easy to do.[1] Seek immediate medical attention,

specifically from an ophthalmologist.

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water to dilute the substance.[3] Never give

anything by mouth to an unconscious person. Seek immediate medical attention.

Section 5: Toxicological and Reactivity Profile
(Inferred)

Toxicology: No specific toxicological data exists for Dimethyl[3-(piperidin-4-
yl)propyl]amine. However, based on DMAPA, it should be treated as harmful if swallowed

or absorbed through the skin.[8] The primary danger is its predicted corrosive nature, which

can cause severe burns to skin, eyes, and the respiratory tract upon contact.[3] Aliphatic

amines can also be skin sensitizers, meaning repeated exposure may lead to an allergic

reaction.[8]

Reactivity: The compound is expected to be a stable base. It will react exothermically and

vigorously with acids. It is incompatible with strong oxidizing agents, acid chlorides, and acid

anhydrides.[3] Hazardous decomposition products upon combustion would include nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

Section 6: Disposal Considerations
All waste containing Dimethyl[3-(piperidin-4-yl)propyl]amine must be treated as hazardous.

Waste Streams: Segregate waste into "liquid amine waste" and "solid contaminated waste"

(e.g., gloves, absorbent materials).

Containers: Use clearly labeled, sealed, and chemically compatible containers. Do not

overfill.

Disposal: All chemical waste must be disposed of through your institution's Environmental

Health and Safety (EH&S) office, following all local, state, and federal regulations.[1] Do not

dispose of down the drain.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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